5-Methoxy-1-indanone
Overview
Description
5-Methoxy-1-indanone is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Synthesis Analysis
In the synthesis of 5-hydroxy-1-indanone, Chen and Li reacted 3-chloropropionyl chloride with 2,6-dibromophenol to give 2,6-dibromophenyl 3-chloropropionate .Molecular Structure Analysis
The molecular formula of 5-Methoxy-1-indanone is C10H10O2. It has an average mass of 162.185 Da and a monoisotopic mass of 162.068085 Da .Chemical Reactions Analysis
While specific chemical reactions involving 5-Methoxy-1-indanone are not detailed in the search results, it’s worth noting that 5-Methoxy-1-indanone is a biochemical reagent and can be used in various life science related research .Physical And Chemical Properties Analysis
5-Methoxy-1-indanone has a density of 1.2±0.1 g/cm3, a boiling point of 303.6±31.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C. Its enthalpy of vaporization is 54.4±3.0 kJ/mol, and it has a flash point of 145.8±18.4 °C .Scientific Research Applications
Energetic Properties Research
5-Methoxy-1-indanone has been used in the study of energetic properties of various indanone derivatives . This research involved the use of calorimetric techniques and computational approaches to determine combustion and sublimation/vaporization enthalpies . The presence of a methoxy group was found to contribute to a decrease in the gas-phase enthalpy of formation .
Biochemical Reagent
5-Methoxy-1-indanone is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Inhibition of Estrogen Receptor Negative Breast Cancer Growth
Research has postulated that methoxy-substituted cyclic compounds, including 5-Methoxy-1-indanone, could inhibit estrogen receptor (ER) negative breast cancer growth in vitro .
Production of Advanced Biofuels
Scientific research and the chemical industry have developed a great interest in the production of advanced biofuels via pyrolysis bio-oil upgrading . 5-Methoxy-1-indanone, being a methoxy-substituted compound, could potentially play a role in this process .
Study of Thermodynamic Properties
The study of 5-Methoxy-1-indanone also involves the analysis of its thermodynamic properties . This includes the calculation of the standard molar enthalpies of formation in the gaseous phase .
Analysis of Electronic Effects
The energetic effects associated with the presence of a methoxy group on the indanone core were analyzed, using the experimental values reported in this work . This involves a quantitative analysis of the effects of delocalization of the electron density on the methyl-indanones .
Safety and Hazards
Future Directions
While specific future directions for 5-Methoxy-1-indanone are not detailed in the search results, it’s worth noting that 5-methoxy-1-indanone-3-acetic acid derivatives are potent inhibitors of chymotrypsin-like activity of the 20S proteasome . This suggests potential future research directions in the field of proteasome inhibition.
Mechanism of Action
Target of Action
5-Methoxy-1-indanone is a biochemical reagent . It has been postulated that methoxy-substituted cyclic compounds like 5-Methoxy-1-indanone could inhibit estrogen receptor (ER) negative breast cancer growth in vitro . Additionally, derivatives of 5-Methoxy-1-indanone-3-acetic acid are potent inhibitors of chymotrypsin-like activity of the 20S proteasome .
Mode of Action
In the case of estrogen receptor negative breast cancer cells, this interaction could result in the inhibition of cell growth .
Biochemical Pathways
Given its potential role as an inhibitor of the 20s proteasome, it may affect protein degradation pathways within the cell
Result of Action
It has been suggested that it may have cytotoxic potential . This could result in the inhibition of cell growth, particularly in estrogen receptor negative breast cancer cells .
properties
IUPAC Name |
5-methoxy-2,3-dihydroinden-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c1-12-8-3-4-9-7(6-8)2-5-10(9)11/h3-4,6H,2,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOPRWBRNMPANKN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30199118 |
Source
|
| Record name | 5-Methoxyindan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30199118 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxy-1-indanone | |
CAS RN |
5111-70-6 |
Source
|
| Record name | 5-Methoxy-1-indanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5111-70-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Methoxyindan-1-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005111706 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5111-70-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=82964 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-Methoxyindan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30199118 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-methoxyindan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.489 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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